5-Difluoromethoxy-3-hydrazino-1-methylpyrazole

• Molecular Formula: C5H8F2N4O
• Molecular Weight: 178.14 g/mol
• IUPAC Name: [5-(difluoromethoxy)-1-methylpyrazol-3-yl]hydrazine
• InChI: InChI=1S/C5H8F2N4O/c1-11-4(12-5(6)7)2-3(9-8)10-11/h2,5H,8H2,1H3,(H,9,10)
• InChI Key: MRWMVBRWJDBLFD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)NN)OC(F)F

Description

5-Difluoromethoxy-3-hydrazino-1-methylpyrazole is a useful research compound. Its molecular formula is C5H8F2N4O and its molecular weight is 178.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

39.8 g (0.25 mol) 3-Amino-5-difluoromethoxy-1-methyl-pyrazole was dissolved in 224 ml water and 450 ml concentrated hydrochloric acid. At -10° C., 18.55 g (0.27 mol) sodium nitrite in 80 ml water was added dropwise. After stirring for 1 hour at -10° C., 137.6 g tin(II)chloride, dissolved in 180 ml concentrated hydrochloric acid, was added, dropwise, at this temperature. After a further hour stirring at -10° C., 805 ml 32% caustic soda was added dropwise at this temperature. The reaction mixture was shaken 8 times with ethyl acetate, the combined organic phases washed with saturated aqueous sodium chloride, dried over magnesium sulfate and concentrated.